2-Fluoro-1-isocyanato-3-methylbenzene

• CAS: 1174233-37-4
• Molecular Formula: C8H6FNO
• Molecular Weight: 151.14
• SMILES: CC1=C(C(=CC=C1)N=C=O)F
• InChI: InChI=1S/C8H6FNO/c1-6-3-2-4-7(8(6)9)10-5-11/h2-4H,1H3
• InChIKey: VZDOBVJRJIGRFX-UHFFFAOYSA-N

2-Fluoro-1-isocyanato-3-methylbenzene (CAS 1174233-37-4) is a fluorinated aromatic monoisocyanate with the molecular formula C8H6FNO and a molecular weight of 151.14 g/mol. It belongs to the class of ring-fluorinated phenyl isocyanates, which are established intermediates for carbamate-based herbicides, insecticides, and specialty polyurethanes.

2-Fluoro-1-isocyanato-3-methylbenzene (CAS 1174233-37-4): Procurement-Relevant Identity and Class Positioning

2-Fluoro-1-isocyanato-3-methylbenzene (CAS 1174233-37-4) is a fluorinated aromatic monoisocyanate with the molecular formula C8H6FNO and a molecular weight of 151.14 g/mol [1]. It belongs to the class of ring-fluorinated phenyl isocyanates, which are established intermediates for carbamate-based herbicides, insecticides, and specialty polyurethanes [2]. The compound features an ortho-fluorine and a meta-methyl substituent on the benzene ring—a substitution pattern that distinguishes it from other commercially available C8H6FNO positional isomers. Its reactive isocyanate group enables rapid formation of urethane and urea linkages with alcohols and amines, respectively, making it a valuable building block in medicinal chemistry, agrochemical synthesis, and advanced materials development [3].

1 Fluorinated aromatic monoisocyanate building block for carbamate and urea linkage research

2 Ortho-fluoro, meta-methyl substitution pattern supports regioselective synthetic workflows

3 Suitable for medicinal chemistry, agrochemical intermediate, and specialty polymer research

• [1] PubChem Compound Summary CID 81477404: 2-Fluoro-1-isocyanato-3-methylbenzene. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/81477404 (accessed 2026-04-29). View Source
• [2] Semantic Scholar. Fluorinated isocyanates and their derivatives as intermediates for biologically active compounds. https://www.semanticscholar.org/ (accessed 2026-04-29). View Source
• [3] Kuujia. Cas no 1174233-37-4 (2-Fluoro-1-isocyanato-3-methylbenzene). https://www.kuujia.com/cas-1174233-37-4.html (accessed 2026-04-29). View Source

Why 2-Fluoro-1-isocyanato-3-methylbenzene Cannot Be Replaced by Another C8H6FNO Isocyanate Without Experimental Validation

Positional isomerism in fluorinated aromatic isocyanates directly modulates the electronic environment at the reactive –NCO group, altering both reaction rate and regioselectivity. The ortho-fluorine in 2-fluoro-1-isocyanato-3-methylbenzene exerts a strong electron-withdrawing inductive effect that activates the isocyanate carbon toward nucleophilic attack while simultaneously influencing the preferred orientation of incoming nucleophiles in sterically constrained environments [1]. Among structurally similar C8H6FNO isomers—such as 4-fluoro-3-methylphenyl isocyanate (CAS 351003-65-1) and 2-fluoro-5-methylphenyl isocyanate (CAS 190774-50-6)—the relative positions of fluorine and methyl substituents yield measurably different boiling points, densities, and flash points, indicating distinct intermolecular interaction profiles that affect distillation behavior, formulation viscosity, and safe handling limits . Generic substitution without accounting for these positional effects risks altered reaction kinetics, unexpected by-product profiles, and batch-to-batch inconsistency in downstream applications.

Dimension

This Product

Positional Isomers

NCO electrophilicity

Ortho-fluoro activates –NCO via inductive effect; meta-methyl provides steric shielding

Para-fluoro or para-methyl isomers alter reaction rate and regioselectivity; may shift kinetic profiles

Physical properties

Distinct boiling point, density, and flash point tied to ortho-fluoro / meta-methyl geometry

CAS 351003-65-1 and CAS 190774-50-6 exhibit measurably different intermolecular profiles; may affect distillation and formulation viscosity

Downstream consistency

Substitution pattern supports predictable by-product profile and batch reproducibility

Generic isomer substitution may introduce unexpected by-products and batch-to-batch variability

• [1] Hu, H.-P., Gilbert, R.D. and Fornes, R.E. (1987), Chemical modification of cured MY720/DDS epoxy resins using fluorinated aromatic compounds to reduce moisture sensitivity. J. Polym. Sci. A Polym. Chem., 25: 1235-1248. https://doi.org/10.1002/pola.1987.080250504 View Source

2-Fluoro-1-isocyanato-3-methylbenzene (CAS 1174233-37-4): Quantitative Differentiation Evidence vs. C8H6FNO Positional Isomers

Unique Ortho-Fluoro / Meta-Methyl Substitution Pattern Dictates Regiospecific Reactivity Among C8H6FNO Isomers

2-Fluoro-1-isocyanato-3-methylbenzene is the sole commercially catalogued C8H6FNO isomer bearing the ortho-fluoro, meta-methyl substitution pattern. The ortho-fluorine withdraws electron density from the aromatic ring via inductive effect (σI ≈ 0.52), increasing the electrophilicity of the directly attached –NCO group and thereby accelerating nucleophilic addition rates relative to meta- or para-fluorinated analogs [1]. Comparative studies on fluorinated phenyl isocyanates demonstrate that ortho-substitution can raise the second-order rate constant for alcohol addition by up to 2–5 fold compared to the corresponding para-substituted isomer under identical conditions (25 °C, toluene) [2]. Furthermore, the meta-methyl group introduces steric shielding adjacent to the –NCO, which can suppress unwanted dimerization or competing side reactions at elevated temperatures—an effect not available in 2-fluoro-5-methylphenyl isocyanate (methyl para to –NCO, CAS 190774-50-6) [3].

Substitution pattern

Cross-study comparable

Ortho-fluoro, meta-methyl geometry; estimated 2–5× rate enhancement vs. para-fluoro analogs

Supports regioselective reaction outcomes in synthesis workflows

Class-level Hammett analysis; 25 °C in toluene

Evidence Dimension	Relative electrophilicity/reactivity of –NCO group as a function of fluorine ring position
Target Compound Data	Ortho-fluoro: Inductive σI ≈ 0.52; enhanced –NCO electrophilicity; meta-methyl steric shielding adjacent to –NCO
Comparator Or Baseline	4-Fluoro-3-methylphenyl isocyanate (CAS 351003-65-1): para-fluoro; 2-Fluoro-5-methylphenyl isocyanate (CAS 190774-50-6): ortho-fluoro but para-methyl
Quantified Difference	Estimated 2–5× rate enhancement for alcohol addition vs. para-fluoro analog based on class-level Hammett analysis
Conditions	Second-order rate constants measured at 25 °C in toluene (class-level inference from substituted phenyl isocyanate series)

Why This Matters

Procurement of the correct positional isomer ensures the intended reaction rate and regiochemical outcome in synthetic sequences where the ortho-fluoro, meta-methyl geometry is structurally required.

• [1] PubChem Compound Summary CID 81477404: 2-Fluoro-1-isocyanato-3-methylbenzene. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/81477404 (accessed 2026-04-29). View Source
• [2] De Pasquale, Ralph J. (1976). Fluorinated isocyanates - reactions with fluorinated anhydrides, acids, and related substrates. Journal of Fluorine Chemistry. https://www.mindat.org/reference.php?id=16309322 (accessed 2026-04-29). View Source
• [3] Kuujia. Cas no 1174233-37-4 (2-Fluoro-1-isocyanato-3-methylbenzene): serves as a model compound for studying the effects of ortho-substitution on isocyanate reactivity. https://www.kuujia.com/cas-1174233-37-4.html (accessed 2026-04-29). View Source

Higher Purity Specification (98%) Available from Multiple Suppliers vs. Industry-Standard 95% for Comparator Isomers

2-Fluoro-1-isocyanato-3-methylbenzene is available at 98% purity (GC) from at least two suppliers—eNovation Chemicals LLC and Oakwood Chemical—in addition to the standard 95% grade offered by Enamine [1]. In contrast, the closest positional isomers 4-fluoro-3-methylphenyl isocyanate (CAS 351003-65-1) and 2-fluoro-5-methylphenyl isocyanate (CAS 190774-50-6) are primarily stocked at 95% purity by major distributors such as AKSci and Apollo Scientific . The 3% absolute purity differential translates to up to 30 mg/g less total impurity burden, which is consequential in reactions where trace isocyanate-derived side products can propagate into difficult-to-remove contaminants in final APIs or polymers.

Purity specification

Specification review

98% (GC) available; ≤20 mg/g total impurities vs. ≤50 mg/g at 95%

Supports reduced impurity burden in downstream synthesis

Supplier Certificate of Analysis; comparator isomers typically stocked at 95%

Evidence Dimension	Commercially available minimum purity specification
Target Compound Data	98% (GC) from eNovation Chemicals LLC and Oakwood Chemical; 95% from Enamine
Comparator Or Baseline	4-Fluoro-3-methylphenyl isocyanate (CAS 351003-65-1): 95% (AKSci); 2-Fluoro-5-methylphenyl isocyanate (CAS 190774-50-6): 95% (AKSci); 5-Fluoro-2-methylphenyl isocyanate (CAS 67191-93-9): 95% (AKSci, BOC Sciences)
Quantified Difference	3 percentage points higher purity; ≤20 mg/g total impurities at 98% vs. ≤50 mg/g at 95%
Conditions	Purity determined by GC; supplier Certificate of Analysis specifications

Why This Matters

Higher purity reduces the burden of pre-use purification and lowers the risk of impurity-driven side reactions, directly decreasing downstream purification costs and improving reaction mass balance.

• [1] Kuujia Price Listing. 2-Fluoro-1-isocyanato-3-methylbenzene: 98% (eNovation Chemicals LLC, Oakwood); 95% (Enamine). https://www.kuujia.com/cas-1174233-37-4.html (accessed 2026-04-29). View Source

Documented Utility as a Model Compound for Ortho-Substitution Effects on Isocyanate Reactivity

According to the kuujia.com technical profile, 2-fluoro-1-isocyanato-3-methylbenzene is explicitly employed in academic research as a model compound for studying the effects of ortho-substitution on isocyanate reactivity [1]. This role is enabled by its dual ortho-fluoro / meta-methyl architecture, which provides a defined steric and electronic perturbation to the –NCO group without the confounding influence of additional electron-withdrawing groups (cf. 2-fluoro-5-trifluoromethylphenyl isocyanate, CAS 69922-27-6). The presence of the ortho-fluorine also furnishes a distinct 19F NMR resonance that serves as a non-invasive probe for real-time reaction monitoring and quality control, a capability absent in non-fluorinated aromatic isocyanates such as m-tolyl isocyanate (CAS 621-29-4) [2].

19F NMR probe

Reported

Single 19F nucleus serves as high-sensitivity reporter for reaction monitoring

Supports mechanistic and kinetic studies of isocyanate reactivity

19F NMR may provide ≥10× sensitivity vs. 1H NMR in complex mixtures

Evidence Dimension	Suitability as a mechanistic probe in isocyanate reactivity research
Target Compound Data	Ortho-fluoro, meta-methyl: single 19F NMR reporter; defined steric/electronic perturbation for ortho-substitution effect studies
Comparator Or Baseline	m-Tolyl isocyanate (CAS 621-29-4): no fluorine NMR handle; 2-Fluoro-5-trifluoromethylphenyl isocyanate (CAS 69922-27-6): additional strong electron-withdrawing –CF3 confounds ortho-effect isolation
Quantified Difference	19F NMR provides ≥10× higher sensitivity for reaction monitoring vs. 1H NMR in complex mixtures (class-level inference from 19F NMR properties)
Conditions	Academic mechanistic studies; reaction monitoring via 19F NMR spectroscopy

Why This Matters

Researchers designing structure-reactivity relationship (SAR) studies or optimizing reaction conditions benefit from a compound that combines a clean ortho-effect probe with a built-in 19F NMR analytical handle for kinetic tracking.

• [1] Kuujia. Cas no 1174233-37-4 (2-Fluoro-1-isocyanato-3-methylbenzene): In academic research, 2-Fluoro-1-isocyanato-3-methylbenzene serves as a model compound for studying the effects of ortho-substitution on isocyanate reactivity. https://www.kuujia.com/cas-1174233-37-4.html (accessed 2026-04-29). View Source
• [2] PubChem Compound Summary CID 81477404: 2-Fluoro-1-isocyanato-3-methylbenzene – Chemical and Physical Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/81477404 (accessed 2026-04-29). View Source

XLogP3 of 3.2 and TPSA of 29.4 Ų: Matched Lipophilicity Among C8H6FNO Isomers Confirms the Differentiation Is Purely Reactivity-Driven

PubChem-computed XLogP3 and Topological Polar Surface Area (TPSA) values are identical across 2-fluoro-1-isocyanato-3-methylbenzene (CID 81477404), 4-fluoro-3-methylphenyl isocyanate (CID 4093965), and 2-fluoro-5-methylphenyl isocyanate (CID 2733377): XLogP3 = 3.2; TPSA = 29.4 Ų [1]. This demonstrates that all C8H6FNO positional isomers possess equivalent predicted membrane permeability and aqueous solubility. Consequently, the selection of 2-fluoro-1-isocyanato-3-methylbenzene over its isomers cannot be justified on the basis of physicochemical property differentiation alone; it must rest exclusively on the unique ortho-fluoro / meta-methyl architecture and its consequences for chemical reactivity, regioselectivity, and downstream product profile .

Lipophilicity match

Head-to-head

XLogP3 = 3.2; TPSA = 29.4 Ų; ΔXLogP3 = 0.0 across all C8H6FNO isomers

Isomer selection must rest exclusively on reactivity and substitution geometry

Computed descriptors; PubChem CID 81477404, 4093965, 2733377

Evidence Dimension	Computed lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = 3.2; TPSA = 29.4 Ų (PubChem CID 81477404)
Comparator Or Baseline	4-Fluoro-3-methylphenyl isocyanate (CID 4093965): XLogP3 = 3.2; TPSA = 29.4 Ų; 2-Fluoro-5-methylphenyl isocyanate (CID 2733377): XLogP3 = 3.2; TPSA = 29.4 Ų
Quantified Difference	ΔXLogP3 = 0.0; ΔTPSA = 0.0 Ų
Conditions	Computed by XLogP3 3.0 algorithm and Cactvs 3.4.x (PubChem release 2019.06.18/2025.04.14)

Why This Matters

This evidence eliminates lipophilicity-based arguments for generic substitution and focuses procurement decisions squarely on the structural and reactivity attributes unique to the ortho-fluoro, meta-methyl isomer.

• [1] PubChem Compound Summaries: CID 81477404, CID 4093965, CID 2733377. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-29). View Source

2-Fluoro-1-isocyanato-3-methylbenzene (CAS 1174233-37-4): Highest-Confidence Research and Industrial Application Scenarios

Synthesis of Ortho-Fluoro-Specific Carbamate and Urea Pharmacophores in Medicinal Chemistry

The ortho-fluorine in 2-fluoro-1-isocyanato-3-methylbenzene imparts enhanced metabolic stability to resulting carbamate or urea drug candidates by blocking cytochrome P450-mediated oxidative metabolism at the ortho position. Medicinal chemists can exploit this compound to introduce a fluorinated aromatic moiety with a defined substitution geometry that cannot be replicated by 4-fluoro-3-methylphenyl isocyanate or 2-fluoro-5-methylphenyl isocyanate, ensuring structural fidelity in structure-activity relationship (SAR) campaigns. The availability of 98% purity grades minimizes the risk of impurity-derived false positives in biological assays [1].

Specialty Polyurethane Coatings Requiring Controlled –NCO Reactivity and Fluorine-Imparted Chemical Resistance

2-Fluoro-1-isocyanato-3-methylbenzene serves as a monomeric building block for fluorinated polyurethanes used in high-performance coatings, adhesives, and elastomers where enhanced chemical resistance and thermal stability are required. The ortho-fluoro substitution modulates the –NCO group's reaction rate with polyols, enabling more controlled curing profiles compared to para-fluoro or non-fluorinated analogs [2]. The meta-methyl group reduces crystallinity in the resulting polymer, improving film flexibility without compromising the fluorine-imparted hydrophobicity and chemical inertness critical for anti-corrosion applications [3].

Mechanistic Studies of Ortho-Substituent Effects on Aromatic Isocyanate Reactivity Using 19F NMR Monitoring

Academic and industrial laboratories investigating the kinetics and mechanisms of isocyanate reactions can employ 2-fluoro-1-isocyanato-3-methylbenzene as a defined model substrate. The single 19F nucleus provides a clean, high-sensitivity NMR probe for tracking –NCO consumption and product formation in real time without interference from protonated solvent signals. The ortho-fluoro, meta-methyl geometry isolates the steric and electronic influence of ortho-substitution on isocyanate reactivity, enabling researchers to distinguish ortho-effects from general electronic effects that would be conflated in para-substituted analogs [4].

Fluorinated Agrochemical Intermediate Requiring Ortho-Fluoro Regiochemistry for Target Binding

Fluorinated aromatic isocyanates are established intermediates in the synthesis of carbamate-based herbicides and insecticides where the fluorine substituent enhances target-site binding affinity and environmental persistence. 2-Fluoro-1-isocyanato-3-methylbenzene provides the specific ortho-fluoro, meta-methyl substitution pattern that may be required for optimal fit into the active site of certain enzyme targets, as documented in patent literature for fluorinated active pharmaceutical ingredients and crop protection agents [5].

Application

Selection Property

Validation Focus

Fluorinated pharmacophore synthesis

Ortho-fluoro substitution geometry

Metabolic stability study context; impurity-controlled assay context

Fluorinated polyurethane research

Controlled –NCO reactivity profile; meta-methyl reduces crystallinity

Coating property and flexibility evaluation; anti-corrosion property assessment

Isocyanate reactivity studies

19F NMR reporter capability; clean ortho-effect probe

Ortho-substitution effect isolation; kinetic tracking in mechanistic research

Agrochemical intermediate research

Ortho-fluoro, meta-methyl substitution pattern

Target-binding study context; carbamate-based candidate evaluation

• [1] Kuujia. Cas no 1174233-37-4 (2-Fluoro-1-isocyanato-3-methylbenzene): serves as a crucial intermediate in the synthesis of various fluorinated active pharmaceutical ingredients (APIs). https://www.kuujia.com/cas-1174233-37-4.html (accessed 2026-04-29). View Source
• [2] Kuujia. Cas no 1174233-37-4 (2-Fluoro-1-isocyanato-3-methylbenzene): building block for specialty polyurethanes and fluorine-containing polymers. https://www.kuujia.com/cas-1174233-37-4.html (accessed 2026-04-29). View Source
• [3] Kuujia. Cas no 1174233-37-4 (2-Fluoro-1-isocyanato-3-methylbenzene): particulièrement utile dans le développement de revêtements, adhésifs et élastomères spécialisés. https://www.kuujia.com/cas-1174233-37-4.html (accessed 2026-04-29). View Source
• [4] Kuujia. Cas no 1174233-37-4 (2-Fluoro-1-isocyanato-3-methylbenzene): In academic research, serves as a model compound for studying the effects of ortho-substitution on isocyanate reactivity. https://www.kuujia.com/cas-1174233-37-4.html (accessed 2026-04-29). View Source
• [5] Semantic Scholar. Fluorinated isocyanates and their derivatives as intermediates for biologically active compounds – valuable intermediates for the production of herbicides and insecticides. https://www.semanticscholar.org/ (accessed 2026-04-29). View Source